N-{2-[(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]phenyl}methanesulfonamide

• IUPAC Name: N-[2-(3-oxo-2,4-dihydroquinoxaline-1-carbonyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C16H15N3O4S/c1-24(22,23)18-12-7-3-2-6-11(12)16(21)19-10-15(20)17-13-8-4-5-9-14(13)19/h2-9,18H,10H2,1H3,(H,17,20)
• InChI Key: DXTUPNXEFCZFBG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC=C1C(=O)N2CC(=O)NC3=CC=CC=C32
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

N-{2-[(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]phenyl}methanesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of quinoxaline derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-{2-[(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]phenyl}methanesulfonamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and prevent seizures. Additionally, it has been found to have neuroprotective effects and may help to prevent the onset and progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-[(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]phenyl}methanesulfonamide in lab experiments is its potential therapeutic applications. It may be useful in the development of new treatments for various diseases. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of N-{2-[(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]phenyl}methanesulfonamide. One direction is to further investigate its mechanism of action and identify the specific enzymes it targets. Additionally, it may be useful to study its potential use in combination with other drugs to enhance its therapeutic effects. Finally, it may be useful to study its potential use in the treatment of other diseases beyond cancer, inflammation, and seizures.
In conclusion, this compound is a promising chemical compound that has potential therapeutic applications. Its antitumor, anti-inflammatory, and anticonvulsant properties make it a valuable compound for scientific research. Further studies are needed to fully understand its mechanism of action and optimize its use in lab experiments.

Synthesis Methods

The synthesis of N-{2-[(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]phenyl}methanesulfonamide involves the reaction of 2-aminobenzoyl chloride with 3,4-dihydroquinoxalin-2(1H)-one in the presence of sodium hydroxide. The resulting intermediate is then reacted with methanesulfonyl chloride to yield the final product.

Scientific Research Applications

N-{2-[(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]phenyl}methanesulfonamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor, anti-inflammatory, and anticonvulsant properties. Additionally, it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.